Monobutyl Phthalate Acyl-β-D-glucuronide
Monobutyl Phthalate Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
85209-81-0
VCID:
VC0127217
InChI:
InChI=1S/C18H22O10/c1-2-3-8-26-16(24)9-6-4-5-7-10(9)17(25)28-18-13(21)11(19)12(20)14(27-18)15(22)23/h4-7,11-14,18-21H,2-3,8H2,1H3,(H,22,23)/t11-,12-,13+,14-,18-/m0/s1
SMILES:
CCCCOC(=O)C1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C18H22O10
Molecular Weight:
398.364
Monobutyl Phthalate Acyl-β-D-glucuronide
CAS No.: 85209-81-0
Reference Standards
VCID: VC0127217
Molecular Formula: C18H22O10
Molecular Weight: 398.364
| CAS No. | 85209-81-0 |
|---|---|
| Product Name | Monobutyl Phthalate Acyl-β-D-glucuronide |
| Molecular Formula | C18H22O10 |
| Molecular Weight | 398.364 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-(2-butoxycarbonylbenzoyl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H22O10/c1-2-3-8-26-16(24)9-6-4-5-7-10(9)17(25)28-18-13(21)11(19)12(20)14(27-18)15(22)23/h4-7,11-14,18-21H,2-3,8H2,1H3,(H,22,23)/t11-,12-,13+,14-,18-/m0/s1 |
| Standard InChIKey | SCTNBUBWGRBAFE-PCBYGDGMSA-N |
| SMILES | CCCCOC(=O)C1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Synonyms | 1-(Butyl 1,2-Benzenedicarboxylate)-β-D-glucopyranuronic Acid; Monobutyl Phthalate Glucuronide; |
| PubChem Compound | 71750780 |
| Last Modified | Nov 11 2021 |
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